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Compound of Interest

Compound Name: Dibromododecane

Cat. No.: B8593686

A comprehensive comparison of the experimental and theoretical properties of 1,12-
dibromododecane is presented for researchers, scientists, and drug development
professionals. This guide provides a detailed analysis of its physical and chemical
characteristics, supported by experimental data and methodologies.

Physicochemical Properties: A Comparative
Analysis

1,12-dibromododecane is a long-chain aliphatic hydrocarbon with bromine atoms at its

terminal positions.[1] Its theoretical and experimentally determined properties are summarized
below.
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Property Theoretical Value Experimental Value
Molecular Formula C12H24Br2 C12H24Br2[2][3][4][5][6]
. 328.13 g/mol [3], 328.127
Molecular Weight 328.13 g/mol
g/mol [5][6]
Off-white to pale brown
crystalline solid or powder[1]
Appearance
[7], clear, colorless to pale
yellow liquid[2]
, . 36.0-43.0 °CJ[7], 38-42 °C[1][8]
Melting Point
[9], 38.00 °C[2]
215 °C at 15 mmHg[1][4][8],
Boiling Point 335 °C[2], 215.05 °C at 15
mmHg[5]
Density 1.2694 g/cm3[2]
Soluble in hot methanol,
N Insoluble in water; Soluble in hexane, toluene, and
Solubility ] ]
organic solvents. chloroform.[1][2] Insoluble in
water.[2]
Flash Point 113 °C (closed cup)
Assay =297.5% (GC)[7], 98%

Experimental Protocols

The following are generalized experimental methodologies for determining the key

physicochemical properties of a compound like 1,12-dibromododecane.

Melting Point Determination

The melting point is a crucial indicator of a compound's purity.[10][11] A sharp melting range,

typically 0.5-1.0 °C, is characteristic of a pure crystalline solid.[10][11] Impurities tend to lower

and broaden the melting point range.[12]
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A common method for determining the melting point involves a melting point apparatus.[10] A
small, powdered sample of the compound is packed into a capillary tube and placed in the
apparatus.[13] The sample is heated at a controlled rate, and the temperatures at which
melting begins and is complete are recorded to define the melting point range.[10] It is
standard practice to perform a rapid initial determination to find an approximate melting point,
followed by a slower, more careful measurement.[10][12]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[14][15] This property is also a useful indicator of purity.[14]

A standard laboratory method involves heating the liquid in a test tube or distillation flask.[14] A
thermometer is positioned with its bulb in the vapor phase above the liquid to record the boiling
point accurately.[14] For smaller quantities, a capillary tube method can be employed where a
sealed capillary is placed in a small tube containing the liquid.[16] The setup is heated, and the
temperature at which a steady stream of bubbles emerges from the capillary, and when the
liquid re-enters the capillary upon cooling, is noted as the boiling point.[16]

Density Determination

Density is the mass of a substance per unit volume.[17] For a solid like 1,12-
dibromododecane, its density can be determined by measuring its mass using a balance and
its volume via water displacement.[18][19] The solid is weighed, and then submerged in a
graduated cylinder containing a known volume of water. The increase in the water level
corresponds to the volume of the solid.[18] The density is then calculated by dividing the mass
by the volume.[18] If the substance is a liquid at room temperature, its mass can be determined
by weighing a known volume in a graduated cylinder or pycnometer.[20]

Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance. An Abbe refractometer is a
common instrument used for this measurement.[21] A small sample of the liquid is placed
between two prisms. Light is passed through the sample, and the refractometer is adjusted
until a dividing line between light and dark fields is centered on a crosshair. The refractive index
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Is then read from a scale.[22] The temperature must be controlled and recorded as the
refractive index is temperature-dependent.[21]

Application in Organic Synthesis

1,12-Dibromododecane is a versatile intermediate in organic synthesis.[2][8] It iSs commonly
used in reactions where a long aliphatic chain is required to be introduced between two
functional groups. For instance, it has been used in the synthesis of tboc-protected ionenes,
which have applications in nucleic acid complexation.[8][9]

The following diagram illustrates a generalized workflow for a substitution reaction using a
dihaloalkane like 1,12-dibromododecane.
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Generalized Synthesis Workflow with 1,12-Dibromododecane

Reaction Conditions:

Reactants: - Temperature
- 1,12-Dibromododecane Solvent System P
. z - Time
- Nucleophile (Nu~)

- Atmosphere (e.g., Inert)

Reaction Mixture

Aqueous Workup
(e.g., Extraction, Washing)

'

Purification
(e.g., Chromatography, Recrystallization)

Final Product:
Nu-(CHz)12-Nu

Product Characterization
(e.g., NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized workflow for a substitution reaction involving 1,12-dibromododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [comparing experimental vs. theoretical properties of
dibromododecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8593686#comparing-experimental-vs-theoretical-
properties-of-dibromododecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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